Cas no 13100-00-0 (2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole)

• Product name: 2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• CAS No: 13100-00-0
• MF: C₁₂H₁₄N₂
• MW: 186.25296
• CID: 190591
• PubChem ID: 121896

2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 2,3,4,9-tetrahydro-2-methyl-1H-Pyrido[3,4-b]indole
• 1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-2-methyl-
• 2-methyl-1,3,4,9-tetrahydropyrido[3,4-b]indole
• 2-methyltryptoline
• 2-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• N-METHYL-1,2,3,4-TETRAHYDRO-BETA-CARBOLINE
• 2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• NSC683435
• AKOS006320934
• PD166857
• 2-Methyltetrahydro-beta-carboline
• 13100-00-0
• 2-Methyl-2,3,4,9-tetrahydro-1H-.beta.-carboline
• n-methyltetrahydro-beta-carboline
• 2-Methyl-9H-1,2,3,4-tetrahydropyrido(3,4-b) indole
• F1905-8574
• 2-Methyl-1,2,3,4-tetrahydro-beta-carboline
• 2-Methyltetrahydro-b-carboline
• BDBM50018545
• SCHEMBL1055807
• NCI60_029908
• MLS001049128
• DTXSID40156838
• TQP1342
• 2,3,4,9-Tetrahydro-2-methyl-1H-pyrido[3,4-b]indole, 9CI
• 2-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• HMS2268E23
• 2-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
• SMR000386955
• CHEMBL69618
• NSC-683435
• Oprea1_539196
• CHEBI:185749
• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-2-methyl-
• InChI=1/C12H14N2/c1-14-7-6-10-9-4-2-3-5-11(9)13-12(10)8-14/h2-5,13H,6-8H2,1H
• 2-Methyl-2,3,4,9-tetrahydro-1H-b-carboline
• 1,2,3,4-Tetrahydro-2-methyl-b-carboline
• 2-Methyl-1,2,3,4-tetrahydro-.beta.-carboline
• NCGC00246229-01
• HS-4256

• Inchi： InChI=1S/C12H14N2/c1-14-7-6-10-9-4-2-3-5-11(9)13-12(10)8-14/h2-5,13H,6-8H2,1H3
• InChI Key： JOFKCNJIUXPJAC-UHFFFAOYSA-N
• SMILES： CN1CCC2=C(NC3C2=CC=CC=3)C1

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 19Ų

Experimental Properties

• Density: 1.165
• Melting Point: 216-217 °C
• Boiling Point: 326.4°Cat760mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.66
• PSA: 19.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines